Cas no 893637-79-1 (2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde)

• Product Name: 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde
• CAS No: 893637-79-1
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 5699413
• PubChem ID: 23005059
• Update Time: 2025-05-25

2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-fluoro-4-(5-pyrimidinyl)-
• 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde
• AKOS004116748
• 893637-79-1
• EN300-745770
• F2167-4576
• CS-0349842
• 2-fluoro-4-pyrimidin-5-ylbenzaldehyde

• Inchi： 1S/C11H7FN2O/c12-11-3-8(1-2-9(11)6-15)10-4-13-7-14-5-10/h1-7H
• InChI Key： HVDQDOVHFOKSDL-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 202.05424101g/mol
• Monoisotopic Mass: 202.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±37.0 °C(Predicted)
• pka: 1.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde

Comprehensive Overview of 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde (CAS No. 893637-79-1): Properties, Applications, and Industry Insights

2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde (CAS No. 893637-79-1) is a high-value fluorinated aromatic aldehyde with a pyrimidine substituent, widely recognized for its versatility in pharmaceutical intermediates and organic synthesis. This compound’s unique molecular structure, featuring a benzaldehyde core modified with a fluoro group and pyrimidinyl moiety, makes it a critical building block in drug discovery and material science. Researchers and manufacturers increasingly seek CAS 893637-79-1 due to its role in developing kinase inhibitors, anticancer agents, and agrochemicals, aligning with trends in precision medicine and sustainable chemistry.

The growing demand for fluorinated compounds like 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde reflects broader industry shifts toward bioactive heterocycles and small-molecule therapeutics. Searches for "pyrimidine derivatives in drug design" or "fluorobenzaldehyde applications" highlight its relevance in medicinal chemistry. Its CAS number 893637-79-1 is frequently queried in databases such as PubChem and Reaxys, underscoring its importance in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications also emphasize its utility in catalysis and ligand synthesis, particularly for palladium-catalyzed cross-coupling reactions.

From a synthetic perspective, 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde exhibits notable chemical stability and reactivity, enabling modifications at the aldehyde group or pyrimidine ring. Its electron-withdrawing properties enhance electrophilic substitution reactions, making it ideal for constructing polyfunctionalized aromatics. Laboratories often employ this compound to synthesize chiral auxiliaries or fluorescent probes, addressing needs in asymmetric synthesis and bioimaging. Users searching for "how to handle air-sensitive aldehydes" or "pyrimidine-based scaffolds" will find this compound’s handling protocols and case studies particularly valuable.

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In summary, 2-Fluoro-4-(pyrimidin-5-yl)benzaldehyde (CAS No. 893637-79-1) bridges multiple disciplines, from pharmaceutical R&D to advanced materials. Its synthetic flexibility, combined with emerging applications in bioconjugation and catalysis, ensures sustained demand. For researchers seeking "custom synthesis of pyrimidine aldehydes" or "structure-property relationships of fluorinated aromatics," this compound offers a compelling case study in innovation and utility.